Cas no 144825-18-3 (2-4-(hydroxymethyl)phenylacetonitrile)

2-4-(hydroxymethyl)phenylacetonitrile structure

144825-18-3 structure

Product Name:2-4-(hydroxymethyl)phenylacetonitrile

CAS No:144825-18-3

MF:C₉H₉NO

MW:147.173862218857

MDL:MFCD12911541

CID:1315445

PubChem ID:10997183

Update Time:2025-09-21

2-4-(hydroxymethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, 4-(hydroxymethyl)-
- 2-[4-(hydroxymethyl)phenyl]acetonitrile
- 2-(4-(hydroxymethyl)phenyl)acetonitrile
- SCHEMBL4005403
- E85157
- (4-hydroxymethyl-phenyl)-acetonitrile
- CHEMBL4525429
- VLWFTSRLCNJFAE-UHFFFAOYSA-N
- DTXSID20451171
- EN300-122773
- A901101
- CS-0225119
- 144825-18-3
- 2-4-(hydroxymethyl)phenylacetonitrile
- MDL： MFCD12911541
- Inchi： 1S/C9H9NO/c10-6-5-8-1-3-9(7-11)4-2-8/h1-4,11H,5,7H2
- InChI Key： VLWFTSRLCNJFAE-UHFFFAOYSA-N
- SMILES： OCC1C=CC(CC#N)=CC=1

Computed Properties

Exact Mass: 147.06847
Monoisotopic Mass: 147.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 44Å²

Experimental Properties

PSA: 44.02

2-4-(hydroxymethyl)phenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H948258-10mg	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3		10mg	$ 50.00	2022-06-04
TRC	H948258-50mg	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3		50mg	$ 210.00	2022-06-04
TRC	H948258-100mg	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3		100mg	$ 320.00	2022-06-04
Chemenu	CM505409-1g	2-(4-(Hydroxymethyl)phenyl)acetonitrile	144825-18-3	97%	1g	$587	2022-06-12
eNovation Chemicals LLC	Y1199176-10g	Benzeneacetonitrile, 4-(hydroxymethyl)-	144825-18-3	95%	10g	$1295	2024-07-28
eNovation Chemicals LLC	Y1210933-1g	2-(4-(Hydroxymethyl)phenyl)acetonitrile	144825-18-3	95%	1g	$598	2024-06-05
Enamine	EN300-122773-0.05g	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3	95%	0.05g	$197.0	2023-11-13
Enamine	EN300-122773-0.1g	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3	95%	0.1g	$293.0	2023-11-13
Enamine	EN300-122773-0.25g	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3	95%	0.25g	$418.0	2023-11-13
Enamine	EN300-122773-0.5g	2-[4-(hydroxymethyl)phenyl]acetonitrile	144825-18-3	95%	0.5g	$656.0	2023-11-13

2-4-(hydroxymethyl)phenylacetonitrile Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

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